Cas no 121995-36-6 (L-Histidinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl-Na-[1-(cyclohexylmethyl)-2-hydroxy-2-(1H-imidazol-2-yl)ethyl]-,[R-(R*,S*)]- (9CI))

• Product Name: L-Histidinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl-Na-[1-(cyclohexylmethyl)-2-hydroxy-2-(1H-imidazol-2-yl)ethyl]-,[R-(R*,S*)]- (9CI)
• CAS No: 121995-36-6
• MF: C₃₂H₄₅N₇O₅
• MW: 607.743607282639
• CID: 165653
• Update Time: 2024-01-25

L-Histidinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl-Na-[1-(cyclohexylmethyl)-2-hydroxy-2-(1H-imidazol-2-yl)ethyl]-,[R-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Histidinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl-Na-[1-(cyclohexylmethyl)-2-hydroxy-2-(1H-imidazol-2-yl)ethyl]-,[R-(R*,S*)]- (9CI)
• L-Histidinamide,N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl-Na-[1-(cyclohexylmethyl)-2-hydroxy-2-(1H-imidazol-2-yl)ethyl]
• tert-butyl N-[(2S)-1-[[(2S)-2-[[(1R,2S)-3-cyclohexyl-1-hydroxy-1-(1H-imidazol-2-yl)propan-2-yl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate
• SQ 30774
• 774
• SQ 30
• SQ30
• SQ-30

• Inchi： 1S/C32H45N7O5/c1-32(2,3)44-31(43)39-25(17-22-12-8-5-9-13-22)29(41)38-26(18-23-19-33-20-36-23)30(42)37-24(16-21-10-6-4-7-11-21)27(40)28-34-14-15-35-28/h5,8-9,12-15,19-21,24-27,40H,4,6-7,10-11,16-18H2,1-3H3,(H,33,36)(H,34,35)(H,37,42)(H,38,41)(H,39,43)/t24-,25-,26-,27+/m0/s1
• InChI Key： JQSSORRWALLUCJ-YIPNQBBMSA-N
• SMILES： [C@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)OC(C)(C)C)CC1=CC=CC=C1)CC1NC=NC=1)(CC1CCCCC1)[C@@H](O)C1=NC=CN1

Computed Properties

• Exact Mass: 605.33289

Experimental Properties

• PSA: 168.32